molecular formula C5H8F2N2O B6251009 4,4-difluoro-1-nitrosopiperidine CAS No. 935259-98-6

4,4-difluoro-1-nitrosopiperidine

Cat. No. B6251009
CAS RN: 935259-98-6
M. Wt: 150.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4-Difluoro-1-nitrosopiperidine (DFN) is an organic compound that is commonly used in a variety of scientific research applications. It is a derivative of piperidine, a heterocyclic compound found in several alkaloids, and is composed of four carbon atoms, two fluorine atoms, one nitrogen atom, and one oxygen atom. As a result of its unique structure and properties, DFN has become an important tool for scientists in a variety of fields, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

4,4-difluoro-1-nitrosopiperidine has a wide range of scientific research applications. It is used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. Additionally, it is used in the study of enzymatic reactions and protein-ligand interactions. It is also used in the study of biochemical and physiological processes, such as signal transduction pathways and cellular metabolism. Finally, it is used in the study of drug metabolism and pharmacokinetics.

Mechanism of Action

The mechanism of action of 4,4-difluoro-1-nitrosopiperidine is not fully understood. However, it is believed that it acts as an inhibitor of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs. Additionally, it is believed to interfere with the activity of certain receptors, such as the adenosine receptor, which is involved in the regulation of a variety of physiological processes.
Biochemical and Physiological Effects
4,4-difluoro-1-nitrosopiperidine has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to inhibit the activity of cytochrome P450, which is involved in the metabolism of drugs. Additionally, it has been shown to inhibit the activity of certain receptors, such as the adenosine receptor, which is involved in the regulation of a variety of physiological processes. Finally, it has been shown to have an effect on the activity of certain enzymes, such as acetylcholinesterase, which is involved in the regulation of neurotransmission.

Advantages and Limitations for Lab Experiments

The use of 4,4-difluoro-1-nitrosopiperidine in lab experiments has several advantages. It is relatively easy to synthesize, and its effects on various biochemical and physiological processes are well-documented. Additionally, it is relatively inexpensive and can be used in a variety of research applications. However, there are some limitations to its use. For example, its effects on certain enzymes and receptors are not yet fully understood, and it is not known if it has any long-term effects on the body.

Future Directions

There are several potential future directions for research involving 4,4-difluoro-1-nitrosopiperidine. For example, further research could be conducted to better understand its mechanism of action and its effects on various biochemical and physiological processes. Additionally, further research could be conducted to determine its effects on drug metabolism and pharmacokinetics. Finally, further research could be conducted to determine its potential therapeutic applications.

Synthesis Methods

4,4-difluoro-1-nitrosopiperidine can be synthesized through a process known as the Hofmann rearrangement. This method involves the use of an organic base, such as sodium hydroxide, to convert the amide group of an amide compound into an amine group. The reaction is typically carried out in a solvent, such as dimethylformamide, and the resulting product is 4,4-difluoro-1-nitrosopiperidine. This method is relatively simple and can be used to synthesize a variety of compounds, including 4,4-difluoro-1-nitrosopiperidine.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,4-difluoro-1-nitrosopiperidine involves the reaction of 4,4-difluoropiperidine with nitrous acid to form the nitroso compound.", "Starting Materials": [ "4,4-difluoropiperidine", "Nitrous acid" ], "Reaction": [ "Add 4,4-difluoropiperidine to a reaction flask", "Add nitrous acid dropwise to the reaction flask while stirring at room temperature", "Allow the reaction mixture to stir for several hours", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] }

CAS RN

935259-98-6

Product Name

4,4-difluoro-1-nitrosopiperidine

Molecular Formula

C5H8F2N2O

Molecular Weight

150.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.